Cas no 1896486-86-4 (1-(3-ethylphenyl)methylcyclopropan-1-amine)

• Product Name: 1-(3-ethylphenyl)methylcyclopropan-1-amine
• CAS No: 1896486-86-4
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 6316376
• PubChem ID: 117277284
• Update Time: 2025-05-25

1-(3-ethylphenyl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethylphenyl)methylcyclopropan-1-amine
• EN300-1755890
• 1896486-86-4
• 1-[(3-ethylphenyl)methyl]cyclopropan-1-amine

• Inchi： 1S/C12H17N/c1-2-10-4-3-5-11(8-10)9-12(13)6-7-12/h3-5,8H,2,6-7,9,13H2,1H3
• InChI Key： CFFBTEAQXVXBDE-UHFFFAOYSA-N
• SMILES： NC1(CC2C=CC=C(CC)C=2)CC1

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-ethylphenyl)methylcyclopropan-1-amine

Introduction to 1-(3-ethylphenyl)methylcyclopropan-1-amine (CAS No. 1896486-86-4)

1-(3-ethylphenyl)methylcyclopropan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1896486-86-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclopropane ring fused with an ethylphenyl and an amine substituent, has garnered attention due to its unique structural properties and potential biological activities. The cyclopropane moiety, known for its strain and reactivity, often serves as a key structural element in drug design, influencing both metabolic stability and pharmacokinetic profiles. The presence of the 3-ethylphenyl group introduces lipophilicity and potential interactions with aromatic recognition sites in biological targets, while the amine functionality opens avenues for further derivatization and bioactivity modulation.

The synthesis of 1-(3-ethylphenyl)methylcyclopropan-1-amine involves sophisticated organic transformations that highlight the intersection of classical organic chemistry and modern catalytic methods. The construction of the cyclopropane ring can be achieved through various strategies, including ring-closing metathesis or cyclopropanation reactions, which are critical for ensuring high yield and purity. The subsequent functionalization of the 3-ethylphenyl group and the introduction of the amine moiety require careful consideration of reaction conditions to avoid unwanted side products. Recent advances in transition-metal catalysis have enabled more efficient and selective transformations, making the synthesis of complex molecules like this one more accessible to medicinal chemists.

In the realm of pharmaceutical research, 1-(3-ethylphenyl)methylcyclopropan-1-amine has been explored for its potential therapeutic applications. The cyclopropane ring is often associated with enhanced binding affinity to certain biological targets due to its rigid structure, which can mimic natural substrates or modulate protein conformation. Additionally, the 3-ethylphenyl aromatic system may interact with hydrophobic pockets in proteins, influencing drug-receptor interactions. Preliminary studies have suggested that derivatives of this compound may exhibit properties relevant to neurological disorders, inflammation, and cancer therapy. These findings are particularly intriguing given the growing interest in structure-based drug design, where molecular fragments like this one can serve as building blocks for novel therapeutic agents.

The amine group in 1-(3-ethylphenyl)methylcyclopropan-1-amine provides a versatile handle for further chemical modification, allowing researchers to fine-tune pharmacological properties such as solubility, metabolic stability, and target specificity. Functionalization strategies include acylation, alkylation, or coupling reactions with other heterocycles or biomolecules. Such modifications are essential for optimizing lead compounds into viable drug candidates. For instance, linking this scaffold to peptides or nucleoside analogs could expand its utility in targeted therapy or immunomodulation. The growing body of literature on bioconjugation techniques underscores the importance of such flexible molecular platforms in modern drug discovery.

Recent computational studies have also shed light on the molecular interactions of 1-(3-ethylphenyl)methylcyclopropan-1-amine with potential biological targets. Molecular docking simulations have been employed to predict binding modes and affinities with enzymes and receptors relevant to disease pathways. These virtual screening approaches have accelerated the identification of promising derivatives for experimental validation. Furthermore, quantum mechanical calculations have provided insights into the electronic structure and reactivity of the cyclopropane ring, informing synthetic strategies for improved yields and enantioselectivity. Such interdisciplinary approaches highlight the synergy between experimental chemistry and computational modeling in advancing pharmaceutical innovation.

The pharmacokinetic profile of 1-(3-ethylphenyl)methylcyclopropan-1-amine is another critical aspect that influences its therapeutic potential. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) must be carefully evaluated to assess feasibility as a drug candidate. The cyclopropane ring can influence metabolic pathways by introducing unique reactivity patterns during biotransformation processes. Advanced techniques like mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize metabolites and understand their fate within biological systems. Additionally, computational toxicology models help predict potential adverse effects before costly in vivo studies are conducted.

Industrial-scale production considerations also play a role in the development of compounds like 1-(3-ethylphenyl)methylcyclopropan-1-amine. Efficient synthetic routes must be scalable while maintaining cost-effectiveness and regulatory compliance. Continuous flow chemistry has emerged as a promising alternative to traditional batch processing due to its efficiency in producing complex molecules with reduced waste generation. Green chemistry principles are increasingly integrated into pharmaceutical manufacturing to minimize environmental impact without compromising product quality or yield.

The future directions for research on 1-(3-ethylphenyl)methylcyclopropan-1-amine include exploring its role in combination therapies and developing prodrugs that enhance bioavailability or targeted delivery systems. Nanotechnology-based approaches may also be leveraged to improve drug delivery efficiency by encapsulating this compound within nanoparticles or liposomes for controlled release profiles. As our understanding of disease mechanisms evolves at a rapid pace, compounds like this one will continue to serve as valuable tools for addressing unmet medical needs through innovative chemical solutions.